Cas no 957490-68-5 (3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid)
957490-68-5 structure
Product Name:3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
CAS No:957490-68-5
MF:C10H11N3O3
MW:221.212641954422
MDL:MFCD04970292
CID:1079711
PubChem ID:6484396
Update Time:2025-04-20
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid
- 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid
- 3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylicacid
- A916604
- 3-(1-ethyl-3-methylpyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
- CHEMBL1610771
- LS-03308
- DTXSID50424454
- MFCD04970292
- 957490-68-5
- MLS000716703
- AKOS000303258
- CS-0315347
- 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-1,2-oxazole-5-carboxylic acid
- SMR000278220
- HMS2660M20
- 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid(SALTDATA: FREE)
- ALBB-009876
- STK342039
- 5-isoxazolecarboxylic acid, 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-
-
- MDL: MFCD04970292
- Inchi: 1S/C10H11N3O3/c1-3-13-5-7(6(2)11-13)8-4-9(10(14)15)16-12-8/h4-5H,3H2,1-2H3,(H,14,15)
- InChI Key: NSPMVACWQJCBIU-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CC(C2=CN(CC)N=C2C)=N1
Computed Properties
- Exact Mass: 221.08004122g/mol
- Monoisotopic Mass: 221.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81.2Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 451.1±45.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,2-8°C
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 059404-1g |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid |
957490-68-5 | 95% | 1g |
£294.00 | 2022-03-01 | |
| Fluorochem | 059404-10g |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-isoxazole-5-carboxylic acid |
957490-68-5 | 95% | 10g |
£2246.00 | 2022-03-01 | |
| Chemenu | CM304938-1g |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid |
957490-68-5 | 95% | 1g |
$494 | 2024-07-18 | |
| TRC | E572320-10mg |
3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic Acid |
957490-68-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E572320-50mg |
3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic Acid |
957490-68-5 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E572320-100mg |
3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic Acid |
957490-68-5 | 100mg |
$ 135.00 | 2022-06-05 | ||
| abcr | AB264732-500 mg |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid |
957490-68-5 | 500MG |
€373.00 | 2023-02-05 | ||
| abcr | AB264732-1 g |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid |
957490-68-5 | 1g |
€489.50 | 2023-06-22 | ||
| abcr | AB264732-5 g |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid |
957490-68-5 | 5g |
€1324.50 | 2023-06-22 | ||
| abcr | AB264732-500mg |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid; . |
957490-68-5 | 500mg |
€397.00 | 2025-04-14 |
3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
957490-68-5 (3-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)isoxazole-5-carboxylic acid) Related Products
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